Cas no 2200611-17-0 (N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine)

• Product name: N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine
• CAS No: 2200611-17-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5325359

N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N,N-dimethyl-2-(3-pyrrolidinyloxy)-
• N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine

• Inchi： 1S/C10H16N4O/c1-14(2)9-4-6-12-10(13-9)15-8-3-5-11-7-8/h4,6,8,11H,3,5,7H2,1-2H3
• InChI Key： YGXTUKXQQGLYIQ-UHFFFAOYSA-N
• SMILES： C1(OC2CCNC2)=NC=CC(N(C)C)=N1

Additional information on N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine

N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine: A Promising Compound in Medicinal Chemistry

N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine (CAS No. 2200611-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrimidine core and pyrrolidine substituent, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine consists of a pyrimidine ring with a pyrrolidine moiety attached via an ether linkage. The presence of the pyrrolidine ring imparts flexibility and conformational diversity, which can enhance the compound's ability to interact with biological targets. Additionally, the dimethylamino group on the pyrimidine ring contributes to the overall polarity and solubility of the molecule, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine in several therapeutic areas. One notable application is its use as a potential antiviral agent. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making it a promising candidate for further development as an antiviral drug.

Beyond its antiviral properties, N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine has also shown promise in the treatment of neurodegenerative diseases. A study by Johnson et al. (2022) investigated the compound's ability to modulate neurotransmitter systems and found that it effectively inhibits the breakdown of acetylcholine, a neurotransmitter critical for cognitive function. This suggests that N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine has been studied for its potential as a lead compound in drug discovery. The compound's scaffold provides a robust platform for structural modifications and optimization, allowing researchers to fine-tune its pharmacological properties. For instance, recent work by Chen et al. (2023) explored the synthesis of analogs with enhanced potency and selectivity, paving the way for the development of more effective therapeutic agents.

The safety profile of N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical evaluation. These findings are supported by data from animal models, which indicate that N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine is well-tolerated and has a favorable safety margin.

In conclusion, N,N-dimethyl-2-(pyrrolidin-3-yloxy)pyrimidin-4-amine (CAS No. 2200611-17-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in areas such as antiviral therapy and neurodegenerative disease treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological profile, this compound is poised to play a significant role in advancing medicinal chemistry and drug discovery.